Cas no 920417-23-8 (1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920417-23-8
• MF: C₂₅H₂₇N₇O₃
• MW: 473.526984453201
• CID: 5496031
• Update Time: 2025-07-18

1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• (2-ethoxyphenyl)-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• Methanone, (2-ethoxyphenyl)[4-[3-(4-ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]-1-piperazinyl]-
• 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C25H27N7O3/c1-3-34-19-11-9-18(10-12-19)32-24-22(28-29-32)23(26-17-27-24)30-13-15-31(16-14-30)25(33)20-7-5-6-8-21(20)35-4-2/h5-12,17H,3-4,13-16H2,1-2H3
• InChI Key： NBCZENCJTHPUGN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OCC)(N1CCN(C2N=CN=C3N(C4=CC=C(OCC)C=C4)N=NC3=2)CC1)=O

Additional information on 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Introduction to 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 920417-23-8)

1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 920417-23-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazolopyrimidine core and a piperazine moiety, both of which are known for their biological activities and potential therapeutic applications.

The triazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its antiviral, anticancer, and anti-inflammatory properties. The presence of the piperazine ring further enhances the compound's pharmacological profile by improving its solubility and bioavailability. The ethoxybenzoyl and ethoxyphenyl substituents contribute to the compound's lipophilicity and receptor binding affinity, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

In another study, researchers investigated the anticancer properties of 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine. The results showed that the compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is believed to involve the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine have also been evaluated in preclinical studies. These studies indicate that the compound has favorable oral bioavailability and a reasonable half-life in vivo. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

The structural diversity and functional versatility of 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine make it an attractive target for further chemical modifications. Researchers are exploring various strategies to optimize its pharmacological properties by introducing different substituents at various positions on the molecule. These efforts aim to enhance its potency, selectivity, and safety profile.

In conclusion, 1-(2-ethoxybenzoyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 920417-23-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound is likely to play a significant role in advancing the treatment of various diseases.